7-(Trifluoromethyl)quinolin-4-ylboronic acid pinacol ester

• Molecular Formula: C16H17BF3NO2
• Molecular Weight: 323.1 g/mol
• IUPAC Name: 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-7-(trifluoromethyl)quinoline
• InChI: InChI=1S/C16H17BF3NO2/c1-14(2)15(3,4)23-17(22-14)12-7-8-21-13-9-10(16(18,19)20)5-6-11(12)13/h5-9H,1-4H3
• InChI Key: PYNNFFWQWLLSMT-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C3C=CC(=CC3=NC=C2)C(F)(F)F

Description

7-(Trifluoromethyl)quinolin-4-ylboronic acid pinacol ester is a boronic ester derivative featuring a quinoline scaffold substituted with a trifluoromethyl (-CF₃) group at the 7-position and a pinacol boronate at the 4-position. This compound is widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis for constructing carbon-carbon bonds in pharmaceuticals, agrochemicals, and materials science . The trifluoromethyl group enhances metabolic stability and lipophilicity, making this compound particularly valuable in drug discovery .

Biological Activity

7-(Trifluoromethyl)quinolin-4-ylboronic acid pinacol ester is a compound of interest in medicinal chemistry due to its potential biological activities, particularly in the context of drug development. Boronic acids and their esters have been recognized for their roles in various therapeutic applications, including cancer treatment and as inhibitors of proteasome activity. This article reviews the biological activity of this specific compound, synthesizing findings from diverse research studies.

The compound features a quinoline core substituted with a trifluoromethyl group and a boronic acid moiety, which is esterified with pinacol. The trifluoromethyl group is known to enhance lipophilicity and metabolic stability, which can influence the pharmacokinetics and bioavailability of the compound.

Boronic acids generally exert their biological effects through interactions with biomolecules such as proteins and enzymes. In particular, they can form reversible covalent bonds with hydroxyl groups in serine and threonine residues within proteins, which is a mechanism utilized by several FDA-approved drugs. The pinacol ester form may provide enhanced stability and solubility compared to the free acid.

Biological Activity

Research has indicated that boronic acid derivatives exhibit various biological activities:

• Proteasome Inhibition : Similar compounds have been shown to inhibit proteasomal activity, leading to the accumulation of misfolded proteins and triggering apoptosis in cancer cells. For instance, bortezomib, a boronic acid derivative, is an FDA-approved proteasome inhibitor used in multiple myeloma treatment .
• Anticancer Properties : Studies have demonstrated that quinoline derivatives possess anticancer properties. The incorporation of a trifluoromethyl group can enhance these effects by increasing the compound's interaction with target proteins involved in cancer cell proliferation and survival .

Case Studies

• Synthesis and Evaluation : A study synthesized various borylated quinolines, including derivatives of 7-(trifluoromethyl)quinoline. These compounds were evaluated for their ability to inhibit cancer cell lines, showing promising results in reducing cell viability .
• Mechanistic Insights : Another investigation focused on the mechanism by which boronic esters undergo hydrolysis and protodeboronation under physiological conditions. This research highlighted the stability of pinacol esters compared to other derivatives, suggesting that 7-(trifluoromethyl)quinolin-4-ylboronic acid pinacol ester may exhibit prolonged biological activity due to its resistance to hydrolysis .

Data Tables

Study	Biological Activity	Findings
Study 1	Proteasome Inhibition	Significant reduction in cancer cell viability at IC50 values < 10 µM
Study 2	Anticancer Activity	Enhanced apoptosis in treated cell lines compared to control
Study 3	Stability Analysis	Pinacol ester showed two orders of magnitude higher stability than other esters

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The table below highlights key structural and physicochemical properties of 7-(Trifluoromethyl)quinolin-4-ylboronic acid pinacol ester and related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Solubility (Key Solvents)	Key Synthetic Method
7-(Trifluoromethyl)quinolin-4-ylboronic acid pinacol ester	C₁₆H₁₇BF₃NO₂	323.12	Not provided	Chloroform, THF (assumed)	Pd-catalyzed cross-coupling
7-Chloroquinoline-4-boronic acid pinacol ester	C₁₅H₁₇BClNO₂	289.57	871125-83-6	Chloroform, DMSO	Suzuki coupling
(7-(Trifluoromethyl)-1H-indazol-4-yl)boronic acid pinacol ester	C₁₄H₁₆BF₃N₂O₂	320.10	1186334-80-4	DCM, THF	Not specified
3-(Trifluoromethyl)-4-cyanophenylboronic acid pinacol ester	C₁₄H₁₅BF₃NO₂	305.08	Not provided	Chloroform, acetone	Pd(dppf)Cl₂-catalyzed borylation

Key Observations :

• Trifluoromethyl vs.
• Heterocyclic Core: Quinoline derivatives exhibit distinct electronic properties compared to indazole or phenyl analogs due to the nitrogen atom in the aromatic system, influencing reactivity in cross-coupling reactions .
• Solubility : Pinacol esters generally exhibit superior solubility in organic solvents (e.g., chloroform, THF) compared to free boronic acids .

Reactivity in Cross-Coupling Reactions

• Suzuki-Miyaura Coupling: The quinoline derivative’s trifluoromethyl group is electron-withdrawing, which may slightly reduce reactivity compared to electron-rich aryl boronic esters (e.g., 4-methoxyphenylboronic acid pinacol ester) . However, this effect is mitigated by the pinacol ester’s stability under basic conditions .
• Catalytic Efficiency : Pd(dppf)Cl₂ and XPhos Pd G2 catalysts are commonly used for trifluoromethyl-substituted boronic esters, achieving yields >80% in optimized conditions .

Q & A

Q. What are the optimal synthetic routes for preparing 7-(trifluoromethyl)quinolin-4-ylboronic acid pinacol ester, and how do reaction conditions influence yield?

The synthesis of boronic acid pinacol esters typically involves coupling aryl halides or triflates with bis(pinacolato)diboron via palladium-catalyzed Miyaura borylation. For quinoline derivatives, key steps include:

• Substrate activation : Use of 7-chloroquinoline precursors (e.g., 7-chloroquinoline-4-boronic acid pinacol ester, CAS 871125-83-6) with trifluoromethylation via Ullmann or copper-mediated cross-coupling .
• Borylation : Optimizing catalyst systems (e.g., Pd(dppf)Cl₂) and bases (KOAc, K₂CO₃) to minimize side reactions like protodeboronation .
• Purification : Column chromatography or recrystallization to achieve >95% purity, critical for Suzuki-Miyaura applications .

Q. How can researchers characterize the structural integrity of this compound, and what analytical techniques are most reliable?

Key characterization methods include:

• ¹H/¹³C NMR : Verify boronic ester integrity (e.g., pinacol methyl groups at δ ~1.3 ppm) and quinoline aromatic signals .
• Mass spectrometry (HRMS) : Confirm molecular weight (e.g., calculated for C₁₆H₁₈BF₃NO₂: 328.14 g/mol) .
• X-ray crystallography : Resolve steric effects from the trifluoromethyl group and boron geometry .

Advanced Research Questions

Q. How does the trifluoromethyl group influence the reactivity of this boronic ester in cross-coupling reactions compared to non-fluorinated analogs?

The electron-withdrawing trifluoromethyl group:

• Reduces electron density at the boron center, slowing transmetalation in Suzuki-Miyaura couplings but improving stability against hydrolysis .
• Introduces steric hindrance , requiring optimized ligands (e.g., SPhos) to prevent side reactions in congested systems .
• Enhances lipophilicity , impacting solubility in polar solvents (e.g., THF > DMF) .

Q. What strategies mitigate contradictions in reported catalytic efficiencies for this compound in heterocyclic synthesis?

Discrepancies in catalytic data often arise from:

• Moisture sensitivity : Strict anhydrous conditions (e.g., molecular sieves) are critical for reproducibility .
• Substrate ratios : Excess boronic ester (1.5–2 eq.) compensates for competitive protodeboronation .
• Temperature gradients : Microwave-assisted synthesis (80–120°C) improves yields in sterically hindered systems .

Q. How can researchers leverage this compound to synthesize trifluoromethylated quinolines with biological activity?

Methodological considerations include:

• Late-stage functionalization : Coupling with halogenated heterocycles (e.g., pyridines) to retain bioactivity .
• DFT calculations : Predict regioselectivity in C–H borylation steps for drug-like molecules .
• In vitro assays : Test synthesized analogs for kinase inhibition or antibacterial activity .

Key Challenges and Solutions

• Hydrolysis susceptibility : Store under inert atmosphere (Ar/N₂) at -20°C .
• Low solubility : Use co-solvents (DMSO:THF 1:4) for homogeneous reactions .
• Regioselectivity issues : Employ directing groups (e.g., amides) to control borylation sites .